Cas no 885466-67-1 ((4-(oxazol-2-yl)phenyl)methanamine)

(4-(oxazol-2-yl)phenyl)methanamine Properties

Names and Identifiers

• (4-(oxazol-2-yl)phenyl)methanamine
• (4-(Oxazol-2-yl)phenyl)methanamine hydrochloride
• 4-(2-Oxazolyl)benzenemethanamine (ACI)
• [4-(1,3-Oxazol-2-yl)phenyl]methanamine
• Benzenemethanamine, 4-(2-oxazolyl)-
• AKOS022769633
• DB-327789
• 1-[4-(1,3-oxazol-2-yl)phenyl]methanamine
• 885466-67-1
• [4-(1,3-OXAZOL-2-YL)PHENYL]METHANAMINE
• (4-(Oxazol-2-yl)phenyl)methanamine
• +Expand

• MDL： MFCD19441135
• InChIKey： GWPQVUBGKVXPKR-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2O/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7,11H2
• SMILES： N1=C(C2C=CC(CN)=CC=2)OC=C1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.079312947g/mol
• Heavy Atom Count: 13
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.155